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Compound of Interest

Compound Name: Nordoxepin-d4 HC/
Cat. No.: B1165069
Get Quote
\ J

Executive Summary & Chemical Assessment

Nordoxepin-d4 HCI (CAS: 2887-91-4 unlabelled parent) is a high-value, deuterated internal
standard used in LC-MS/MS quantification of tricyclic antidepressants. While chemically
behaving as a stable amine salt, its biological potency and environmental persistence dictate a
zero-discharge disposal policy.

Critical Directive: Under no circumstances should this compound be discharged into municipal
sewage systems. It is classified as an Acute Aquatic Toxin (Category 1) and a Reproductive
Toxin (Category 2).[1]

Physicochemical & Hazard Profile

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1165069#bc-rfq
https://www.benchchem.com/product/b1165069/docs?utm_src=pdf-body#operational-guide-nordoxepin-d4-hcl-disposal-procedures
https://cdn.caymanchem.com/cdn/msds/15888m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165069?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Property Specification Disposal Implication

High dusting potential; requires

Form Solid (Crystalline Powder) )
HEPA controls during transfer.
B Soluble in Methanol, Water, Do not pour aqueous solutions
Solubility )
DMSO down the sink.
o ) ] Incompatible with strong
Acidity Hydrochloride Salt (Amine) o ]
oxidizers and alkalis.
o Handle as "High Hazard" toxic
GHS Toxicity Acute Tox. 3 (Oral)
waste.
Environmental Aquatic Acute 1 STRICT SEWER BAN.

Pre-Disposal Protocol: Segregation & Handling

Effective disposal begins at the bench. Mixing this stable isotope with incompatible streams
creates "unknowns" that are expensive and dangerous to remediate.

A. Waste Stream Segregation

Nordoxepin-d4 HCI must be segregated into Non-Halogenated Organic waste streams (if
dissolved in MeOH/DMSO) or Solid Toxic waste (if powder).

e DO NOT MIX WITH:

o Strong Oxidizers: (e.g., Nitric acid, Peroxides) — Risk of exothermic reaction and toxic gas
evolution (NOx, HCI).

o Strong Bases: (e.g., Sodium Hydroxide) — Liberates the free base amine, altering solubility

and volatility.

B. Container Selection

¢ Solids: Use wide-mouth High-Density Polyethylene (HDPE) jars or original amber glass vials.

e Liquids: Amber glass bottles with PTFE-lined caps.
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» Labeling: All waste containers must be labeled "Hazardous Waste - Toxic" with the specific
constituent "Nordoxepin-d4 HCI" clearly written.

Disposal Workflow (Decision Tree)

The following logic gate ensures compliance with RCRA (Resource Conservation and
Recovery Act) and local EHS protocols.

Waste Generation
(Nordoxepin-d4 HCI)

Consumables

Physical State?

Trace Contaminated
(Gloves/Wipes)

Pure Substance [Dissolved

Solid / Powder Liquid Solution

(Expired Standard) (MeOH/DMSO/Water)

Double Bag in Segregate: Non-Halogenated

Clear Polyethylene Organic Solvents Solid Haz Waste Bin

Labeling:
Toxic' + 'Nordoxepin-d4'

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Decision matrix for the segregation and disposal of Nordoxepin-d4 HCI based on
physical state.

Detailed Procedures

Scenario A: Disposal of Expired Solid Standard (Dry
Powder)

Why: Deuterated standards degrade over time (H/D exchange) or absorb moisture.

Inventory Reconciliation: Before disposal, log the mass in your LIMS/Inventory system. Mark
the specific vial ID as "Disposed.”

e Primary Containment: Keep the substance in its original amber vial if possible. Ensure the
cap is tight.[2]

o Secondary Containment: Place the vial into a clear, sealable polyethylene bag (Zip-lock).
o Waste Stream: Place the bagged vial into the Lab Pack drum designated for "Toxic Solids."

o Documentation: On the waste manifest, list "Nordoxepin HCI" (the d4 isotope does not alter
the chemical waste classification).

Scenario B: Disposal of Liquid Stock Solutions (e.g., in
Methanol)

Why: Most analytical labs generate liquid waste from LC-MS preparation.

o Compatibility Check: Ensure the waste carboy is designated for Organic Solvents (Non-
Halogenated).

» Transfer: Pour the solution into the carboy using a funnel to prevent splashing.
» Rinsing: Rinse the empty vial 3x with Methanol. Add rinsate to the same carboy.

 Vial Disposal: Defaced, triple-rinsed vials can usually be discarded in glass trash (verify with
local EHS) or treated as trace-contaminated sharps.
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Scenario C: Spills & Emergency Cleanup

Why: Nordoxepin is a potent pharmacological agent. Skin absorption or inhalation of dust is a
risk.

o PPE: Wear Nitrile gloves (double gloving recommended), safety goggles, and a lab coat. If
powder is airborne, use a N95 or P100 respirator.

o Containment:
o Liquid Spill: Absorb with vermiculite or spill pads.
o Powder Spill: Cover with a damp paper towel to prevent dusting, then wipe up.

o Decontamination: Clean the surface with a mild detergent and water. Do not use bleach
immediately, as it may react with amines to form chloramines; use a soapy water wash first.

o Disposal: Place all cleanup materials into a hazardous waste bag labeled "Toxic Debris."

Regulatory & Compliance Notes

* RCRA Classification (USA): Nordoxepin is not explicitly P-listed by name, but it is a toxic
pharmaceutical. It should be managed as Hazardous Waste due to its toxicity characteristic.

e Sewer Ban: In accordance with EPA's "Management Standards for Hazardous Waste
Pharmaceuticals" (Subpart P), no pharmaceutical waste may be sewered.[3]

 |sotope Tracking: While the EPA treats the d4 isotope identical to the parent, your internal
accounting must track the destruction of the isotope to satisfy grant or project accounting
requirements.

References

e U.S. Environmental Protection Agency (EPA). (2019). Management Standards for Hazardous
Waste Pharmaceuticals and Amendment to the PO75 Listing for Nicotine. Federal Register.
[4] Retrieved from [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. cdn.caymanchem.com [cdn.caymanchem.com]
e 2. collectandrecycle.com [collectandrecycle.com]
e 3. epa.gov [epa.gov]
e 4. epa.gov [epa.gov]

¢ To cite this document: BenchChem. [Operational Guide: Nordoxepin-d4 HCI Disposal
Procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1165069/docs#operational-guide-nordoxepin-d4-hcl-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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